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Introduction

KCA-1490 is a potent dual inhibitor of phosphodiesterase 3 (PDE3) and phosphodiesterase 4
(PDE4). Its chemical name is (-)-6-(7-Methoxy-2-(trifluoromethyl)pyrazolo[1,5-a]pyridin-4-yl)-5-
methyl-4,5-dihydropyridazin-3(2H)-one, and its CAS number is 909719-71-7. By inhibiting
PDE3 and PDE4, KCA-1490 prevents the degradation of cyclic adenosine monophosphate
(cAMP), a key second messenger involved in numerous cellular processes. This activity
suggests potential therapeutic applications in diseases where modulation of CAMP signaling is
beneficial.

These application notes provide guidelines for the preparation of KCA-1490 solutions and an
overview of its stability, based on available information and general laboratory best practices.

Mechanism of Action and Signaling Pathway

KCA-1490's mechanism of action is centered on the inhibition of PDE3 and PDE4, leading to
an accumulation of intracellular cAMP. This increase in CAMP levels activates Protein Kinase A
(PKA), which in turn phosphorylates various downstream targets, leading to the compound's
biological effects.

© 2026 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1673371#bc-rfq
https://www.benchchem.com/product/b1673371/docs?utm_src=pdf-body#application-notes-and-protocols-for-kca-1490
https://www.benchchem.com/product/b1673371/docs?utm_src=pdf-body#application-notes-and-protocols-for-kca-1490
https://www.benchchem.com/product/b1673371/docs?utm_src=pdf-body#application-notes-and-protocols-for-kca-1490
https://www.benchchem.com/product/b1673371/docs?utm_src=pdf-body#application-notes-and-protocols-for-kca-1490
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

GPCR Activate:

Adenylate Cyclase

. N

Activates PKA PKA Phosphorylates
(Inactive) (Active)

Inhibits Degrades
KCAL490 PDE3 & PDE4

Downstream Biological
Targets Response

© 2026 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673371?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Prepare fresh KCA-1490
stock solution
) Store aliquots at
Weigh KCA-1490 different temperatures

Add appropriate volume Analyze Time 0 sample Analyze aliquots at
of DMSO via HPLC pre-defined time points

Vortex/sonicate Compare peak area of
until fully dissolved KCA-1490 over time
Aliguot and store Determine degradation rate
at -20°C or -80°C and shelf-life

Y

Click to download full resolution via product page

¢ To cite this document: BenchChem. [Application Notes and Protocols for KCA-1490].
BenchChem, [2026]. [Online PDF]. Available at:

[https://www.benchchem.com/product/b1673371/docs#application-notes-and-protocols-for-
kca-1490]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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